![molecular formula C11H12F3NO B8667774 N-[2-(trifluoromethyl)phenyl]butanamide CAS No. 1978-66-1](/img/structure/B8667774.png)
N-[2-(trifluoromethyl)phenyl]butanamide
Cat. No. B8667774
M. Wt: 231.21 g/mol
InChI Key: VEYDOHILWNMSCP-UHFFFAOYSA-N
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Patent
US04107310
Procedure details
Using the procedure of Step A of Example 6, 32.2 g of o-trifluoromethylaniline and 23.44 g of butyryl chloride were reacted to obtain 24.4 g of N-(2-trifluoromethylphenyl)-butanamide melting at 76° C which was used as is for the next step.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:11])([F:10])[C:3]1[CH:9]=[CH:8][CH:7]=[CH:6][C:4]=1[NH2:5].[C:12](Cl)(=[O:16])[CH2:13][CH2:14][CH3:15]>>[F:1][C:2]([F:10])([F:11])[C:3]1[CH:9]=[CH:8][CH:7]=[CH:6][C:4]=1[NH:5][C:12](=[O:16])[CH2:13][CH2:14][CH3:15]
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Inputs
Step One
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Name
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Quantity
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32.2 g
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Type
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reactant
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Smiles
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FC(C1=C(N)C=CC=C1)(F)F
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Step Two
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Name
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Quantity
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23.44 g
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Type
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reactant
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Smiles
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C(CCC)(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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were reacted
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(C1=C(C=CC=C1)NC(CCC)=O)(F)F
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 24.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 52.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
